Cas no 2227799-16-6 ((2S)-4-(2-methoxy-4-nitrophenyl)butan-2-ol)

• Product Name: (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-ol
• CAS No: 2227799-16-6
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6410268
• PubChem ID: 165611174
• Update Time: 2025-06-14

(2S)-4-(2-methoxy-4-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-ol
• 2227799-16-6
• EN300-1759586

• Inchi： 1S/C11H15NO4/c1-8(13)3-4-9-5-6-10(12(14)15)7-11(9)16-2/h5-8,13H,3-4H2,1-2H3/t8-/m0/s1
• InChI Key： DBTBUGOUBZYAEL-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CCC1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.3Ų

Additional information on (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-ol

Comprehensive Overview of (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-ol (CAS No. 2227799-16-6)

(2S)-4-(2-methoxy-4-nitrophenyl)butan-2-ol is a chiral organic compound with the CAS number 2227799-16-6, which has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a methoxy group and a nitro group attached to a phenyl ring, coupled with a butan-2-ol backbone, making it a versatile intermediate in synthetic chemistry. Its chiral center at the second carbon of the butanol chain adds to its stereochemical significance, particularly in the development of enantioselective catalysts and bioactive molecules.

In recent years, the demand for chiral building blocks like (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-ol has surged, driven by advancements in asymmetric synthesis and drug discovery. Researchers are increasingly focusing on its potential applications in designing small-molecule inhibitors and protease-targeting therapeutics, aligning with the growing interest in precision medicine. The compound's nitrophenyl moiety also makes it a candidate for photoactive probes, a hot topic in chemical biology and diagnostic imaging.

The synthesis of CAS 2227799-16-6 typically involves multi-step organic reactions, including Grignard additions and selective reductions, to achieve high enantiomeric purity. Its methoxy and nitro functional groups contribute to its solubility in polar organic solvents, facilitating its use in high-throughput screening assays. Notably, the compound's stability under ambient conditions has made it a reliable candidate for long-term storage in research laboratories.

From an industrial perspective, (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-ol is often discussed in the context of green chemistry and sustainable synthesis. With the rise of environmentally friendly protocols, chemists are exploring catalytic methods to produce this compound with minimal waste. This aligns with the broader trend of circular economy practices in the chemical sector, a topic frequently searched in academic databases and industry forums.

In the realm of computational chemistry, CAS 2227799-16-6 has been modeled for its molecular docking properties, particularly in studies related to enzyme-substrate interactions. Such simulations are pivotal for understanding its binding affinity, a common query among bioinformatics enthusiasts. Additionally, its spectroscopic signatures (e.g., NMR and IR) are well-documented, aiding in structural elucidation workflows—a frequent challenge highlighted in organic chemistry communities.

Looking ahead, the compound's potential extends to material science, where its aromatic nitro group could be leveraged in designing light-responsive polymers. This application resonates with the current focus on smart materials and nanotechnology, areas dominating scientific search trends. As research progresses, (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-ol may emerge as a cornerstone in interdisciplinary innovations, bridging gaps between chemistry, biology, and engineering.